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Compound of Interest

Compound Name: Docosane

Cat. No.: B166348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Docosane (n-C22H46), a long-chain n-alkane, is a phase change material (PCM) with

significant potential in thermal energy storage and management applications. A critical

parameter governing its efficacy in these roles is its thermal conductivity, which dictates the

rate of heat transfer during phase transitions. This technical guide provides a comprehensive

overview of the thermal conductivity of both solid and liquid docosane, presenting key data,

experimental methodologies, and visual representations of underlying principles and workflows.

Quantitative Data on Thermal Conductivity
The thermal conductivity of docosane exhibits a marked difference between its solid and liquid

phases, a crucial consideration for its application design. The following tables summarize the

quantitative data reported in the literature.

Table 1: Thermal Conductivity of Solid n-Docosane
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Temperature (K)
Thermal
Conductivity (W
m⁻¹ K⁻¹)

Measurement
Method

Source

Ambient 0.49
Modified Guarded Hot

Plate
[1]

266.74 0.414 Transient Hot-Wire [2]

272.31 0.405 Transient Hot-Wire [2]

277.07 0.399 Transient Hot-Wire [2]

281.66 0.392 Transient Hot-Wire [2]

286.63 0.386 Transient Hot-Wire [2]

291.57 0.379 Transient Hot-Wire [2]

297.67 0.371 Transient Hot-Wire [2]

301.88 0.363 Transient Hot-Wire [2]

308.38 0.355 Transient Hot-Wire [2]

267 to 308
Standard Deviation of

0.40%
Transient Hot-Wire [3]

Table 2: Thermal Conductivity of Liquid n-Docosane
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Temperature (K)
Thermal
Conductivity (W
m⁻¹ K⁻¹)

Measurement
Method

Source

329.35 0.150 Transient Hot-Wire [2]

334.99 0.150 Transient Hot-Wire [2]

339.90 0.148 Transient Hot-Wire [2]

344.77 0.147 Transient Hot-Wire [2]

350.04 0.147 Transient Hot-Wire [2]

355.07 0.146 Transient Hot-Wire [2]

360.01 0.144 Transient Hot-Wire [2]

330 to 360
Standard Deviation of

0.60%
Transient Hot-Wire [3]

Experimental Protocols
The accurate measurement of thermal conductivity is paramount for the reliable design of

thermal systems. The two primary methods cited in the literature for determining the thermal

conductivity of docosane are the Transient Hot-Wire (THW) technique and the Modified

Guarded Hot Plate method.

Transient Hot-Wire (THW) Method
The transient hot-wire technique is a widely used and accurate method for measuring the

thermal conductivity of fluids and solids.[2][3][4]

Principle: A thin metallic wire, typically platinum, is immersed in the sample material. The wire

serves as both a line heat source and a resistance thermometer. A step-wise electrical current

is applied to the wire, causing its temperature to increase. The rate of this temperature rise is

directly related to the thermal conductivity of the surrounding material. By measuring the

temperature change of the wire over a short period, the thermal conductivity can be calculated

based on a full theoretical model of the heat transfer.[3][4]
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Typical Apparatus and Procedure:

Sample Preparation: For liquid docosane, the sample is melted and degassed to remove

any dissolved air that could affect the measurement. For solid docosane, the liquid is

carefully solidified around the hot wire to ensure intimate contact and avoid the formation of

voids or cracks.[4]

Measurement Cell: The hot wire is suspended vertically in the center of a measurement cell

containing the docosane sample. The cell is placed in a thermostat-controlled bath to

maintain a stable and uniform initial temperature.

Data Acquisition: A constant current is passed through the wire, and the change in its

resistance (and therefore temperature) is recorded as a function of time using a high-

precision bridge circuit.

Calculation: The thermal conductivity is determined from the slope of the temperature rise

versus the logarithm of time, in accordance with the theoretical model. The technique is

considered absolute and can achieve an uncertainty of around 1%.[3]

Modified Guarded Hot Plate Method
The guarded hot plate method is a steady-state technique primarily used for solid materials.

The "modified" aspect often refers to adaptations for specific material types, such as phase

change materials.[1]

Principle: A flat, solid sample of the material is placed between a main hot plate and a cold

plate. The hot plate is surrounded by a "guard" heater maintained at the same temperature to

prevent radial heat losses. By measuring the electrical power supplied to the main heater, the

temperature difference across the sample of known thickness, and the area of the heater, the

thermal conductivity can be calculated using Fourier's law of heat conduction.

Typical Apparatus and Procedure:

Sample Preparation: A solid, disc-shaped sample of docosane with a uniform thickness is

prepared. This is typically achieved by melting the docosane and allowing it to solidify in a

mold.
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Apparatus Assembly: The solid docosane sample is sandwiched between the main hot plate

and the cold plate. The guard heater is positioned around the main heater. Thermocouples

are embedded in the surfaces of the hot and cold plates to accurately measure the

temperature gradient across the sample.

Steady-State Attainment: The heaters are turned on, and the system is allowed to reach a

steady state where the temperatures at all points remain constant over time. The guard

heater's temperature is carefully controlled to match that of the main heater.

Data Collection and Calculation: Once at steady state, the power input to the main heater

(Q), the temperature of the hot plate (T_hot), the temperature of the cold plate (T_cold), the

thickness of the sample (d), and the area of the main heater (A) are recorded. The thermal

conductivity (k) is then calculated using the formula: k = (Q * d) / (A * (T_hot - T_cold)).

Visualizations
Relationship Between Phase, Temperature, and Thermal
Conductivity

Relationship between State, Temperature, and Thermal Conductivity of Docosane

Solid Docosane T < Melting Point (~317 K) Liquid Docosane T > Melting Point (~317 K)Higher k
(~0.35 - 0.49 W/m·K)

Lower k
(~0.14 - 0.15 W/m·K)

Click to download full resolution via product page

Caption: State-dependent thermal conductivity of docosane.

Generalized Experimental Workflow for Thermal
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Generalized Workflow for Thermal Conductivity Measurement

Start

Sample Preparation
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(e.g., THW Cell, Guarded Hot Plate)

Establish Thermal Equilibrium
at Desired Temperature

Initiate Measurement
(Apply Heat Source)

Data Acquisition
(Temperature vs. Time or Power & ΔT)

Calculate Thermal Conductivity
(Apply Theoretical Model/Fourier's Law)

End

Click to download full resolution via product page

Caption: A typical experimental workflow for measuring thermal conductivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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